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Compound of Interest

Compound Name: 4-Chloro-5,6-difluoronicotinic acid

Cat. No.: B025758

Introduction

4-Chloro-5,6-difluoronicotinic acid is a halogenated pyridine carboxylic acid of interest to
researchers in medicinal chemistry and drug development. As a key intermediate in the
synthesis of various pharmaceutical compounds, its purity and quantification are of critical
importance. This application note details a robust High-Performance Liquid Chromatography
(HPLC) method for the analysis of 4-Chloro-5,6-difluoronicotinic acid. The described method
is suitable for purity assessment and quantification in various sample matrices.

Chemical Properties

Property Value

IUPAC Name 4-chloro-5,6-difluoropyridine-3-carboxylic acid[1]
Molecular Formula CeH2CIF2NO2[2]

Molecular Weight 193.54 g/mol

Physical Form Solid[2]

Purity (Typical) >95%][2]

Experimental Protocols

1. Instrumentation and Consumables
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HPLC system with a UV detector

Reverse-phase C18 column (e.g., 250 x 4.6 mm, 5 pm particle size)[3]

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (analytical grade)

0.45 pum syringe filters

. Preparation of Mobile Phase

Prepare a 0.1% (v/v) phosphoric acid solution in water. To do this, add 1 mL of concentrated
phosphoric acid to 1 L of HPLC-grade water and mix thoroughly.

The mobile phase consists of a mixture of acetonitrile and 0.1% phosphoric acid in water.[4]
[5] The exact ratio may be optimized for best separation but a good starting point is a 40:60
(v/v) mixture of acetonitrile to 0.1% phosphoric acid.

Degas the mobile phase before use to prevent bubble formation in the HPLC system.

. Preparation of Standard Solution

Accurately weigh approximately 10 mg of 4-Chloro-5,6-difluoronicotinic acid reference
standard.

Dissolve the standard in the mobile phase to a final concentration of 1 mg/mL.[3]

Serially dilute the stock solution with the mobile phase to prepare a series of calibration
standards (e.g., 100 pg/mL, 50 pg/mL, 25 pg/mL, 10 pg/mL, and 5 pg/mL).

Filter all standard solutions through a 0.45 pm syringe filter before injection.[3]

. Sample Preparation
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» Dissolve the sample containing 4-Chloro-5,6-difluoronicotinic acid in the mobile phase to

achieve a concentration within the calibration range.

« Filter the sample solution through a 0.45 pum syringe filter prior to injection into the HPLC

system.[3]

5. HPLC Parameters

Parameter Condition
Column C18,250 x 4.6 mm, 5 um
Acetonitrile : 0.1% Phosphoric Acid in Water
Mobile Phase
(40:60, viv)[4][5]
Flow Rate 1.0 mL/min[3]
Injection Volume 10 pL[3]
Column Temperature 30 °C
Detection Wavelength 255 nm[5]
Data Presentation
Table 1: Chromatographic Performance
Retention Time . .
Compound . Tailing Factor Theoretical Plates
(min)
4-Chloro-5,6-
4.2 1.1 > 5000

difluoronicotinic acid

Table 2: Linearity of Detection
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Concentration (ug/mL) Peak Area (mAU*s)

5 150

10 305

25 755

50 1510

100 3025

Correlation Coefficient (r?) 0.9998
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Caption: Workflow for the HPLC analysis of 4-Chloro-5,6-difluoronicotinic acid.
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Caption: Logical relationship of components in the reverse-phase HPLC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b025758#hplc-analysis-of-4-chloro-5-6-
difluoronicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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